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Compound of Interest

Compound Name:
3-Bromo-5-

(difluoromethoxy)thioanisole

Cat. No.: B1412533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of 3-Bromo-5-
(difluoromethoxy)thioanisole, a compound of interest in contemporary chemical research

and pharmaceutical development.

Molecular Structure and Properties
3-Bromo-5-(difluoromethoxy)thioanisole is an aromatic organic compound characterized by

a benzene ring substituted with a bromine atom, a difluoromethoxy group, and a methylthio

group. The precise arrangement of these functional groups on the aromatic core dictates its

chemical reactivity and potential applications.

Molecular Weight
The molecular weight of a compound is a fundamental physical property crucial for

stoichiometric calculations in chemical reactions, preparation of solutions with specific molar

concentrations, and analytical characterization. The molecular weight of 3-Bromo-5-
(difluoromethoxy)thioanisole has been determined based on its molecular formula.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1412533?utm_src=pdf-interest
https://www.benchchem.com/product/b1412533?utm_src=pdf-body
https://www.benchchem.com/product/b1412533?utm_src=pdf-body
https://www.benchchem.com/product/b1412533?utm_src=pdf-body
https://www.benchchem.com/product/b1412533?utm_src=pdf-body
https://www.benchchem.com/product/b1412533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1412533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₆BrF₂OS

Molecular Weight 285.10 g/mol

Note: The molecular weight is calculated from the sum of the atomic weights of its constituent

atoms.

Logical Relationship of the Molecular Structure
The following diagram illustrates the connectivity of the atoms within the 3-Bromo-5-
(difluoromethoxy)thioanisole molecule.
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Molecular Structure of 3-Bromo-5-(difluoromethoxy)thioanisole
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Caption: Connectivity of functional groups in 3-Bromo-5-(difluoromethoxy)thioanisole.
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of halogenated and

fluorinated thioanisole derivatives can be extensive. Researchers interested in the practical

synthesis of this compound would typically adapt established methodologies for the formation

of aryl thioethers and the introduction of difluoromethoxy groups. A generalized workflow is

presented below.

General Synthetic Workflow

Starting Material
(e.g., 3-Bromo-5-mercaptophenol) Difluoromethylation Thioetherification

(Methylation of thiol) 3-Bromo-5-(difluoromethoxy)thioanisole

Click to download full resolution via product page

Caption: A simplified, conceptual workflow for the synthesis of the target compound.

This guide serves as a foundational resource for professionals engaged in chemical and

pharmaceutical sciences. For specific experimental details, researchers are encouraged to

consult peer-reviewed scientific literature and established chemical synthesis databases.

To cite this document: BenchChem. [In-Depth Technical Guide: 3-Bromo-5-
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[https://www.benchchem.com/product/b1412533#3-bromo-5-difluoromethoxy-thioanisole-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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